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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mefenpyr-diethyl is a herbicide safener used in agriculture to protect cereal crops from the
phytotoxic effects of certain herbicides.[1][2] It enhances the crop's tolerance by stimulating
metabolic pathways that detoxify the herbicide.[3][4] Accurate and reliable analytical methods
are crucial for residue analysis, quality control, and research into its mode of action.[2] This
document provides detailed application notes and protocols for the spectroscopic analysis of
Mefenpyr-diethyl, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS),
Ultraviolet-Visible (UV-Vis), and Infrared (IR) spectroscopy.

Data Presentation

The following tables summarize key quantitative data obtained from various spectroscopic
analyses of Mefenpyr-diethyl.

Table 1: Mass Spectrometry Data for Mefenpyr-diethyl
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Parameter Value Source(s)
Molecular Formula C16H18Cl2N204
Molecular Weight 373.23 g/mol

372 (M+), 327, 301, 299, 257,
255, 253, 229, 227, 188, 186,
165, 145, 124, 75

GC-MS Electron lonization (EI)

Major Fragments (m/z)

LC-ESI-QTOF-MS Precursor

373.0716 [M+H]*
lon (M/z)

Table 2: UV-Vis Spectroscopic Data for Mefenpyr-diethyl

Parameter Wavelength (nm) Solvent/Conditions  Source(s)
Primary Amax <200 Not specified

Secondary Amax 305 Not specified

Detection Wavelength 300 Acetonitrile / 0.01

(HPLC) mol/L Phosphoric Acid

Detection Wavelength 997 Normal Phase

(HPLC) Chromatography

Signaling Pathway

Mefenpyr-diethyl acts as a herbicide safener by inducing the expression of detoxification
enzymes, primarily Glutathione S-transferases (GSTs). This pathway enhances the metabolism
and detoxification of herbicides in the crop plant.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b162942?utm_src=pdf-body
https://www.benchchem.com/product/b162942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Crop Plant Cell

Glutathione S-transferase
(GST) Synthesis

Herbicide Detoxification

Metabolized
Herbicide

Gene Expression

Mefenpyr-diethyl )

Signal Transduction Induces
Pathway

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Dissolve 5-10 mg of
Mefenpyr-diethyl
in 0.5-0.7 mL of

deuterated solvent

Add internal standard
(e.g., TMS)

Transfer to
NMR tube

uisition

Insert sample into
NMR spectrometer

Acquire 1H and 13C NMR spectra

Data Processing & Analysis

Apply Fourier transform
and phase correction

l

Integrate peaks and
determine chemical shifts

l

Assign signals to
molecular structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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